Cas no 50920-45-1 (ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate)

ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate structure
50920-45-1 structure
Product Name:ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate
CAS No:50920-45-1
MF:C9H14N2O2
MW:182.219662189484
MDL:MFCD00159612
CID:3056911
PubChem ID:16394811
Update Time:2025-04-21

ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
    • ethyl 1-Ethyl-5-methyl-3-pyrazolecarboxylate;1-Ethyl-5-methyl-3-carboethoxy-pyrazol;1-Aethyl-5-methyl-1H-pyrazol-3-carbonsaeure-aethylester;BB_SC-3686;1H-Pyrazole-3-carboxylic acid,1-ethyl-5-methyl-,ethyl ester;1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester;ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate;
    • BBL007604
    • ethyl1-ethyl-5-methyl-1H-pyrazole-3-carboxylate
    • ethyl 1-ethyl-5-methylpyrazole-3-carboxylate
    • VS-01688
    • ethyl 1-ethyl-5-methyl-pyrazole-3-carboxylate
    • AKOS003673692
    • MFCD00159612
    • DTXSID60585888
    • DB-201819
    • ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate
    • SCHEMBL1234127
    • CS-0298238
    • 50920-45-1
    • ALBB-030255
    • EN300-231352
    • STK346761
    • UMXRSKKACFNPNO-UHFFFAOYSA-N
    • MDL： MFCD00159612
    • Inchi： 1S/C9H14N2O2/c1-4-11-7(3)6-8(10-11)9(12)13-5-2/h6H,4-5H2,1-3H3
    • InChI Key： UMXRSKKACFNPNO-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=C(C)N(CC)N=1)=O

Computed Properties

  • Exact Mass: 182.10600
  • Monoisotopic Mass: 182.105527694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12000
  • LogP: 1.38810

ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate Security Information

ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate Pricemore >>

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